Cas no 1260805-87-5 (2-(Azepan-1-yl)-6-bromobenzonitrile)

• Product Name: 2-(Azepan-1-yl)-6-bromobenzonitrile
• CAS No: 1260805-87-5
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 2604944
• PubChem ID: 75360876
• Update Time: 2024-11-04

2-(Azepan-1-yl)-6-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)-6-bromobenzonitrile
• V10278
• 1260805-87-5
• 2-(1-AZEPANYL)-6-BROMOBENZONITRILE

• MDL： MFCD11037802
• Inchi： 1S/C13H15BrN2/c14-12-6-5-7-13(11(12)10-15)16-8-3-1-2-4-9-16/h5-7H,1-4,8-9H2
• InChI Key： PFOLTHPOEJJYAZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C#N)N1CCCCCC1

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 3.7